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For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG131, also known as INT131, is a potent and selective partial agonist of the peroxisome
proliferator-activated receptor-gamma (PPARY).[1][2][3][4] It is a non-thiazolidinedione (TZD)
selective PPARy modulator (SPPARM) that has been investigated for its potential in treating
type 2 diabetes mellitus.[2][3][5] AMG131 binds to PPARYy with high affinity, demonstrating
approximately 20-fold higher affinity than rosiglitazone or pioglitazone, and exhibits over 1000-
fold selectivity for PPARy over PPARa and PPARJ.[4][5] Its mechanism of action involves
modulating the transcription of genes involved in glucose and lipid metabolism, leading to
improved insulin sensitivity.[2][4][6] Proper preparation of AMG131 stock solutions is critical for
accurate and reproducible experimental results. Dimethyl sulfoxide (DMSOQO) is a common
solvent for dissolving AMG131 for in vitro studies.[5][7] This document provides detailed
protocols for the preparation, storage, and handling of AMG131 stock solutions in DMSO.

Quantitative Data Summary

The following tables summarize the key quantitative data for AMG131.

Table 1: Physicochemical Properties of AMG131
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Property Value Source
Molecular Formula C21H12ClaN203S [1][5]
Molecular Weight 514.21 g/mol [5]

CAS Number 315224-26-1 [1][5]
Appearance White to light yellow solid [5]

Table 2: Solubility of AMG131

Solvent Solubility Notes Source

Ultrasonic assistance
may be needed. Use
of newly opened,
250 mg/mL (486.18 ]
DMSO M) anhydrous DMSO is [5]
m
recommended as the
compound is

hygroscopic.

Sparingly soluble: 1-

DMSO - [1]
10 mg/mL
Slightly soluble: 0.1-1

Ethanol - [1]
mg/mL

Table 3: Stability of AMG131 Stock Solution in DMSO

Storage Temperature Duration Source
-80°C 6 months [5]
-20°C 1 month [5]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM AMG131 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AMG131 in DMSO, a
common concentration for in vitro experiments.

Materials:

AMG131 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, DNase/RNase-free microcentrifuge tubes

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile filter tips

e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Equilibrate AMG131: Allow the vial of AMG131 powder to come to room temperature before
opening to prevent condensation.

e Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out
5.14 mg of AMG131 powder and transfer it to the tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
AMG131 powder.

» Dissolution: Tightly cap the tube and vortex for 2-5 minutes to dissolve the compound
completely. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-
10 minutes. Visually inspect the solution to ensure it is clear and free of particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 20 pL or 50 pL) in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name (AMG131), concentration (10
mM), solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions

Procedure:

Thawing: When ready to use, thaw a single aliquot of the AMG131 stock solution at room
temperature.

Dilution: Prepare the desired working concentration by diluting the stock solution in the
appropriate cell culture medium or buffer. For example, to prepare a 10 uM working solution
in 1 mL of media, add 1 pL of the 10 mM stock solution to 999 L of media.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Application: Use the freshly prepared working solution for your experiment immediately. Do
not store diluted working solutions for extended periods.

Important Considerations:

DMSO Toxicity: DMSO can be toxic to cells at higher concentrations. It is crucial to ensure
that the final concentration of DMSO in the cell culture medium is low (typically < 0.1%) to
minimize any solvent-induced effects.

Hygroscopic Nature: AMG131 and DMSO are hygroscopic.[5] Use fresh, anhydrous DMSO
and handle the solid compound promptly in a low-humidity environment to ensure accurate
concentration calculations.

Safety: Always handle AMG131 and DMSO in a well-ventilated area or a chemical fume
hood, wearing appropriate PPE.
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Caption: AMG131 activates the PPARYy signaling pathway.

Experimental Workflow: AMG131 Stock and Working
Solution Preparation
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Stock Solution Preparation
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Caption: Workflow for preparing AMG131 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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